Cas no 2613386-85-7 (3-(trifluoromethyl)bicyclo3.1.0hexan-3-ylmethanol)

• Product Name: 3-(trifluoromethyl)bicyclo3.1.0hexan-3-ylmethanol
• CAS No: 2613386-85-7
• MF: C₈H₁₁F₃O
• MW: 180.167553186417
• MDL: MFCD33031890
• CID: 5663707
• PubChem ID: 155943555
• Update Time: 2023-11-27

3-(trifluoromethyl)bicyclo3.1.0hexan-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• EN300-27736392
• 2613386-85-7
• [3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol
• Bicyclo[3.1.0]hexane-3-methanol, 3-(trifluoromethyl)-
• 3-(trifluoromethyl)bicyclo3.1.0hexan-3-ylmethanol

• MDL： MFCD33031890
• Inchi： 1S/C8H11F3O/c9-8(10,11)7(4-12)2-5-1-6(5)3-7/h5-6,12H,1-4H2
• InChI Key： FCJRUVZACMDYOC-UHFFFAOYSA-N
• SMILES： FC(C1(CO)CC2CC2C1)(F)F

Computed Properties

• Exact Mass: 180.07619946g/mol
• Monoisotopic Mass: 180.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 172.4±35.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)